Cas no 502649-04-9 (6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one)
502649-04-9 structure
Product Name:6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:502649-04-9
MF:C11H14N2OS
MW:222.306661128998
CID:933455
PubChem ID:28868442
Update Time:2025-04-19
6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-2-propyl- (9CI)
- 6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one
- 6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- 6-Ethyl-2-propylthieno[2,3-d]pyrimidin-4(3H)-one
- 502649-04-9
- EN300-1267630
- AKOS008761865
-
- Inchi: 1S/C11H14N2OS/c1-3-5-9-12-10(14)8-6-7(4-2)15-11(8)13-9/h6H,3-5H2,1-2H3,(H,12,13,14)
- InChI Key: PCIAFZWDBGBYLA-UHFFFAOYSA-N
- SMILES: S1C(CC)=CC2C(NC(CCC)=NC1=2)=O
Computed Properties
- Exact Mass: 222.08268425g/mol
- Monoisotopic Mass: 222.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 69.7Ų
6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1267630-1.0g |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1267630-50mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 50mg |
$612.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-100mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 100mg |
$640.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-250mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 250mg |
$670.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-500mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 500mg |
$699.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-1000mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 1000mg |
$728.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-2500mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 2500mg |
$1428.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-5000mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 5000mg |
$2110.0 | 2023-10-02 | ||
| Enamine | EN300-1267630-10000mg |
6-ethyl-2-propyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
502649-04-9 | 10000mg |
$3131.0 | 2023-10-02 |
6-ethyl-2-propyl-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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